Cas no 66622-47-7 (m-Isobutyl Ibuprofen)

• Product Name: m-Isobutyl Ibuprofen
• CAS No: 66622-47-7
• Molecular Formula: C₁₃H₁₈O₂
• Molecular Weight: 206.28082
• MDL: MFCD08275582
• CID: 396070
• PubChem ID: 11424295

m-Isobutyl Ibuprofen Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-3-(2-methylpropyl)-
• m-Isobutyl Ibuprofen
• 2-[3-(2-methylpropyl)phenyl]propanoic acid
• 2-(3-Isobutylphenyl)propanoic acid
• Ibuprofen EP Impurity A
• 2-[3-(2-methyl-propyl)-phenyl]-propionic acid
• AKOS023890981
• Q27281527
• W-203466
• 2-(3-Isobutylphenyl)propionic Acid
• (2RS)-2-[3-(2-Methylpropyl)phenyl] propanoic acid
• (2RS)-2-(3-(2-Methylpropyl)phenyl)propanoic acid
• JIL536872H
• .ALPHA.-(3-ISOBUTYLPHENYL)PROPIONIC ACID
• Z1508927883
• Ibuprofen specified impurity A [EP]
• 66622-47-7
• AS-48148
• 1346598-90-0
• m-IsobutylIbuprofen-d3
• CHEMBL187556
• ;2-(3-Isobutylphenyl)propionic Acid
• FT-0670423
• PD179849
• (2RS)-2-[3-(2-Methylpropyl)phenyl]propanoic Acid
• BENZENEACETIC ACID, .ALPHA.-METHYL-3-(2-METHYLPROPYL)-
• 2-(3-isobutylphenyl)propanoicacid
• UNII-JIL536872H
• EN300-206804
• MFCD08275582
• (2RS)-2-[3-(2-Methylpropyl)phenyl]propanoic Acid; Ibuprofen Imp. A (EP); Ibuprofen Impurity A
• IBUPROFEN IMPURITY A [EP IMPURITY]
• F19283
• .ALPHA.-METHYL-3-(2-METHYLPROPYL)PHENYLACETIC ACID
• Benzeneacetic acid, alpha-methyl-3-(2-methylpropyl)-
• alpha-Methyl-3-(2-methylpropyl)phenylacetic acid
• alpha-(3-Isobutylphenyl)propionic acid
• SCHEMBL66534
• Ibuprofen Imp. A: (2RS)-2-[3-(2-Methylpropyl)-phenyl]propanoic Acid
• Ibuprofen EP Impurity A (m-Isobutyl Ibuprofen)

• MDL： MFCD08275582
• InChIKey： SFVKLYXPBKITCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O2/c1-9(2)7-11-5-4-6-12(8-11)10(3)13(14)15/h4-6,8-10H,7H2,1-3H3,(H,14,15)
• SMILES： CC(C)CC1=CC(=CC=C1)C(C)C(=O)O

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.130679813g/mol
• Heavy Atom Count: 15
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.07320
• PSA: 37.30000

m-Isobutyl Ibuprofen Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

m-Isobutyl Ibuprofen Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%